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Compound of Interest

Compound Name: Direct red 239

Cat. No.: B15291619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of C.I. Direct Red 239 in leather

technology. The information is intended to guide researchers and professionals in achieving

consistent and effective staining of chrome-tanned leather for various applications.

Overview of Direct Red 239
Direct Red 239, also known as Direct Scarlet 6BS, is a double azo dye used for coloring

cellulosic fibers, paper, and leather.[1][2] Its application in leather technology, particularly on

chrome-tanned leather, involves a combination of ionic interactions and coordinate bonding.

Physical and Chemical Properties:

Property Description

CAS Number 60202-35-9[1][2][3]

Appearance Red-brown powder[1][3]

Solubility

Soluble in water (yielding a yellow-light red

solution), chloroform, and DMF. Insoluble in

butanol and acetone.[1]

Molecular Structure Double azo class dye[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15291619?utm_src=pdf-interest
https://www.benchchem.com/product/b15291619?utm_src=pdf-body
https://www.benchchem.com/product/b15291619?utm_src=pdf-body
https://www.benchchem.com/product/b15291619?utm_src=pdf-body
https://www.chinainterdyes.com/direct-dye/DIRECT-RED-239.html
http://www.worlddyevariety.com/direct-dyes/direct-red-239.html
https://www.chinainterdyes.com/direct-dye/DIRECT-RED-239.html
http://www.worlddyevariety.com/direct-dyes/direct-red-239.html
http://www.colorantsgroup.com/pdf/tds-direct-red-239.pdf
https://www.chinainterdyes.com/direct-dye/DIRECT-RED-239.html
http://www.colorantsgroup.com/pdf/tds-direct-red-239.pdf
https://www.chinainterdyes.com/direct-dye/DIRECT-RED-239.html
http://www.worlddyevariety.com/direct-dyes/direct-red-239.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15291619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Staining Mechanism of Direct Red 239 on Chrome-
Tanned Leather
The dyeing of chrome-tanned leather with Direct Red 239 is a complex process involving

multiple interaction types. The dye molecules, which are anionic, bind to the leather through

two primary mechanisms:

Coordinate Bonding: The dye can form coordinate bonds with the chromium metal ions that

are present in large quantities on the surface of chrome-tanned leather.[4] This interaction is

similar to that of acid dyes in the initial stages of dyeing.[4]

Ionic Bonding: As the dyeing process continues and the initial coordination sites become

saturated, ionic bonds form between the sulfonic acid anions (-SO₃⁻) in the dye's structure

and the protonated amino groups (-NH₃⁺) of the collagen fibers in the leather.[4][5]

The following diagram illustrates the proposed interaction between Direct Red 239 and the

chrome-tanned collagen matrix.
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Direct Red 239 and Chrome-Tanned Leather Interaction.

Experimental Protocols
The following protocols are generalized for direct dyes on chrome-tanned leather and should

be optimized for specific applications with Direct Red 239.
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Materials and Reagents
Chrome-tanned leather (wet-blue or crust)

Direct Red 239 (C.I. 60202-35-9)

Formic acid (or acetic acid)

Ammonia solution

Sodium chloride (NaCl) or Sodium sulfate (Na₂SO₄)

Levelling agent (e.g., fatty alcohol polyoxyethylene ether)

Penetrating agent (e.g., alkyl sulfonate)

Fatliquor

Laboratory dyeing drum or similar agitating vessel

Spectrophotometer

Leather Preparation
Proper preparation of the leather is crucial for uniform dyeing.

Wetting Back (for crust leather): Submerge the crust leather in water (200-300% on leather

weight) at 35-40°C for 1-2 hours to ensure complete and uniform wetting.

Neutralization: For wet-blue leather, neutralization is essential to remove excess acid and

prepare the leather for dyeing. A typical neutralization involves washing the leather and then

treating it with a mild alkali (e.g., sodium bicarbonate or sodium formate) to achieve a pH of

5.0-6.5 throughout the cross-section.

Washing: After neutralization, thoroughly wash the leather with water to remove any residual

salts and chemicals.

Dyeing Protocol
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This protocol is based on a percentage of the shaved weight of the leather.

Table 1: General Dyeing Parameters for Direct Red 239 on Chrome-Tanned Leather

Parameter Recommended Range Purpose

Liquor Ratio 10:1 to 20:1

Ensures proper mechanical

action and even dye

distribution.

Dye Concentration 1.0 - 5.0% (on shaved wt.)
Varies based on desired shade

intensity.

Levelling Agent 0.5 - 1.5%
Promotes even dye uptake

and prevents patchiness.

Penetrating Agent 0.5 - 1.0%
Aids in the diffusion of the dye

into the leather fibers.

Electrolyte (NaCl/Na₂SO₄) 5 - 20 g/L
Promotes dye exhaustion from

the bath onto the leather.

Initial pH 6.0 - 7.0
Reduces initial rapid fixation,

promoting levelness.

Dyeing Temperature 50 - 60°C
Increases dye diffusion and

reaction rate.

Dyeing Time 60 - 90 minutes
Allows for sufficient dye

penetration and fixation.

Fixation pH 3.5 - 4.5
Promotes strong ionic bonding

between the dye and collagen.

Fixation Time 30 - 60 minutes
Ensures complete fixation of

the dye.

Experimental Workflow:
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1. Prepare Dye Bath
(Water, Levelling Agent, Penetrating Agent)

2. Add Leather to Drum
(Run for 10-15 min)

3. Add Dissolved Dye
(Run for 15-20 min)

4. Add Electrolyte
(Run for 15-20 min)

5. Raise Temperature
(to 50-60°C)

6. Dyeing
(Run for 60-90 min)

7. Check Exhaustion

8. Fixation
(Add Formic Acid to pH 3.5-4.5)

(Run for 30-60 min)

9. Rinse and Fatliquor

10. Final Rinse and Drain

11. Setting Out and Drying

Click to download full resolution via product page

Leather Dyeing Workflow with Direct Red 239.
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Detailed Steps:

Set the dyeing drum in motion with water at 35-40°C and the required amounts of levelling

and penetrating agents.

Add the prepared leather and allow it to run for 10-15 minutes for the auxiliaries to penetrate.

Dissolve the Direct Red 239 powder in hot water (60-70°C) and add it to the drum. Run for

15-20 minutes to allow for even distribution of the dye.

Add the electrolyte (dissolved in water) and run for another 15-20 minutes.

Gradually raise the temperature of the bath to 50-60°C.

Continue running the drum for 60-90 minutes at this temperature.

After the main dyeing step, take a sample of the dye bath to determine the exhaustion rate

(see section 4).

For fixation, slowly add formic acid (diluted 1:10 with water) in stages until the pH of the bath

reaches 3.5-4.5. Run for an additional 30-60 minutes.

Drain the dye bath and rinse the leather thoroughly with water.

Proceed with fatliquoring as required for the final leather properties.

After fatliquoring, give a final rinse, drain the drum, and process the leather for setting out

and drying.

Determination of Dye Exhaustion Rate
The exhaustion rate measures the percentage of dye that has been taken up by the leather

from the dye bath. It can be determined spectrophotometrically.

Protocol:

Prepare a Calibration Curve:
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Prepare a stock solution of Direct Red 239 of a known concentration (e.g., 1 g/L).

From the stock solution, prepare a series of standard solutions of decreasing

concentrations.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for Direct Red 239 using a UV-Vis spectrophotometer.

Plot a graph of absorbance versus concentration to create a calibration curve.

Measure Dye Bath Concentrations:

Take a sample of the dye bath before adding the leather (initial concentration, C₀).

Take a sample of the dye bath after the dyeing process is complete (final concentration,

Cբ).

Dilute the samples if necessary to fall within the concentration range of the calibration

curve.

Measure the absorbance of the diluted initial and final dye bath samples at λmax.

Calculate Exhaustion Rate:

Use the calibration curve to determine the concentration of the initial and final dye bath

samples.

Calculate the percentage exhaustion (%E) using the following formula:

%E = [(C₀ - Cբ) / C₀] x 100

Table 2: Example Data for Exhaustion Rate Calculation
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Sample Absorbance at λmax
Concentration (from
Calibration Curve)

Initial Dye Bath (C₀) [Example Value] [Example Value]

Final Dye Bath (Cբ) [Example Value] [Example Value]

% Exhaustion (%E) \multicolumn{2}{ c

Fastness Properties
The fastness properties of leather dyed with Direct Red 239 are crucial for its end-use

performance.

Table 3: Typical Fastness Properties of Direct Red 239 on Leather

Fastness Property Typical Rating (Grey Scale)

Light Fastness 5

Washing Fastness 3-4

Note: These values are indicative and can vary based on the dyeing process, finishing

treatments, and the specific leather substrate.

Troubleshooting
Uneven Dyeing (Patchiness): Ensure proper leather preparation (wetting and neutralization),

use of adequate levelling agents, and gradual addition of dye and acid.

Poor Dye Penetration: Increase the amount of penetrating agent, prolong the dyeing time

before fixation, or adjust the initial pH to be higher.

Low Exhaustion Rate: Increase the amount of electrolyte, adjust the dyeing temperature, or

prolong the dyeing time. Ensure the fixation pH is sufficiently low.

Shade Variation: Control all parameters (temperature, pH, time, chemical additions) precisely

for batch-to-batch consistency.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15291619?utm_src=pdf-body
https://www.benchchem.com/product/b15291619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15291619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By following these protocols and understanding the principles of direct dyeing on chrome-

tanned leather, researchers and professionals can effectively utilize Direct Red 239 to achieve

desired colorations and performance characteristics in their leather products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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